2-Amino-4,4-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
Description
“2-amino-4,4-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile” is a complex organic compound. It is a derivative of thiophene, a five-membered heterocyclic compound containing a sulfur atom . Thiophene and its derivatives are known to possess a wide range of therapeutic properties and have diverse applications in medicinal chemistry and material science .
Synthesis Analysis
The synthesis of similar compounds often involves multicomponent reactions. For instance, the synthesis of 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile involves the reaction of substituted aromatic aldehydes, dimedone, and malonitrile in the presence of a base such as potassium tertiary butoxide and THF in methanol as solvent at room temperature .Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using various spectroscopic techniques. The ChemSpider database provides some information about the compound, including its molecular formula (C9H10N2S), average mass (178.254 Da), and monoisotopic mass (178.056473 Da) .Chemical Reactions Analysis
The chemical reactions involving “this compound” can be complex and varied. For instance, thiophene derivatives are known to participate in a variety of reactions, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” can be inferred from related compounds. For instance, thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water .Future Directions
Thiophene and its derivatives, including “2-amino-4,4-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile”, continue to attract great interest in both industry and academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science . Future research may focus on the synthesis and characterization of novel thiophene moieties with wider therapeutic activity, as well as the development of new structural prototypes with more effective pharmacological activity .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-4,4-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile involves the condensation of 2-aminothiophenol with 2,3-dimethylbutyronitrile followed by cyclization and reduction steps.", "Starting Materials": [ "2-aminothiophenol", "2,3-dimethylbutyronitrile", "sodium ethoxide", "hydrogen gas", "palladium on carbon" ], "Reaction": [ "Step 1: Dissolve 2-aminothiophenol in ethanol and add sodium ethoxide. Stir the mixture for 30 minutes at room temperature.", "Step 2: Add 2,3-dimethylbutyronitrile to the reaction mixture and heat the mixture to reflux for 6 hours.", "Step 3: Cool the reaction mixture and add water. Extract the product with ethyl acetate and dry over magnesium sulfate.", "Step 4: Cyclize the product by heating it with concentrated sulfuric acid for 2 hours.", "Step 5: Neutralize the reaction mixture with sodium bicarbonate and extract the product with ethyl acetate.", "Step 6: Reduce the product using hydrogen gas and palladium on carbon as a catalyst.", "Step 7: Purify the product by recrystallization from ethanol." ] } | |
CAS RN |
1510692-71-3 |
Molecular Formula |
C11H14N2S |
Molecular Weight |
206.31 g/mol |
IUPAC Name |
2-amino-4,4-dimethyl-6,7-dihydro-5H-1-benzothiophene-3-carbonitrile |
InChI |
InChI=1S/C11H14N2S/c1-11(2)5-3-4-8-9(11)7(6-12)10(13)14-8/h3-5,13H2,1-2H3 |
InChI Key |
RANGIXHAOGTFIH-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CCCC2=C1C(=C(S2)N)C#N)C |
Purity |
95 |
Origin of Product |
United States |
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